Cas no 66-22-8 (Uracil)

Uracil Properties

Names and Identifiers

• Pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-PYRIMIDINEDIONE
• 2,4-DIHYDROXYPYRIMIDINE
• 2,4-DIOXOPYRIMIDINE
• 2,4-PYRIMIDINEDIOL
• 2-HYDROXY-4(1H)-PYRIMIDINONE
• CCTGCCCTGUGCAGCTGTGGG
• Cellocidin
• Cellomate
• PYRIMIDINE-2,4-DIOL
• 1H-Pyrimidine-2,4-dione
• 2,(1H,3H)-Pyriminedione
• 2,4-Dioxypyrimidine
• 2,4-Pyrimidinedione
• 2,6-Dihydroxypyrimidine
• 2-Hydroxy-4(3H)-pyrimidinone
• 4-Hydroxy-2(1H)-pyrimidinone
• Hybar X
• Pirod
• Uracil
• URACIL(P)
• Uracyl
• 2,4-(1H,3H)-PyriMidinedione
• 2,4-Dihydroxypyr-iMidine
• 2,4-dioxo-3,4-dihydropyrimidin
• Urasil
• [ "" ]
• Pyrod
• RU 12709
• Ura
• Uracil [USAN]
• 1,2,3,4-tetrahydropyrimidine-2,4-dione
• Urazil
• SQ 8493
• SQ 7726
• SQ 6201
• 2,4-Pyrimidinediol (9CI)
• C4H4N2O2
• 2,4(1H,3H)-Pyrimidinedione
• SMR000752912
• URACIL
• U
• MLSMR
• MLS001304993
• Fluorouracil Imp. C (EP): Pyrimidine-2,4(1H,3H)-dione (Uraci
• +Expand

• MDL： MFCD00006016
• InChIKey： ISAKRJDGNUQOIC-UHFFFAOYSA-N
• Inchi： 1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• SMILES： O=C1N([H])C([H])=C([H])C(N1[H])=O
• BRN： 507828

Computed Properties

• Exact Mass: 112.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.027277375 g/mol
• Heavy Atom Count: 8
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 58.2
• Molecular Weight: 112.09

Experimental Properties

• LogP: -0.93680
• PSA: 65.72000
• Merck: 9850
• Refractive Index: 1.4610 (estimate)
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 209.98°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Vapor Pressure: 4.67e-05 mmHg
• Flash Point: 220.2 °C
• Solubility: 3600mg/L (at 25 °C)
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in hot water, soluble in dilute ammonia water, slightly soluble in cold water, insoluble in ethanol and ether
• Sensitiveness: Sensitive to humidity
• pka: 9.45(at 25℃)
• Density: 1.4421 (rough estimate)

Uracil Security Information

• RTECS：YQ8650000
• WGK Germany：2
• Safety Term：4.2
• Safety Instruction： S22-S24/25
• Hazard Level：4.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• TSCA：Yes

Uracil Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents